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Compound of Interest

Compound Name: Mcl-1 inhibitor 15

Cat. No.: B12392117

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the solubility and stability of the MCL-1 inhibitor,
S63845, in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQS)

Q1: What is the maximum solubility of S63845 in DMSO?

Al: S63845 exhibits high solubility in DMSO. Different suppliers report slightly varying
maximum concentrations, but it is generally agreed to be at least 41.45 mg/mL, with some
sources indicating solubility up to 100 mg/mL.[1][2][3][4] It is crucial to use fresh, anhydrous
DMSO, as moisture absorption by DMSO can reduce the solubility of S63845.[4]

Q2: What is the recommended procedure for dissolving S63845 in DMSQO?

A2: To achieve complete dissolution and obtain a clear stock solution, it is recommended to
follow a specific protocol. For detailed steps, please refer to the "Experimental Protocols”
section below. The general procedure involves adding the appropriate volume of high-quality
DMSO to the vial of S63845 powder, followed by methods to aid dissolution such as warming
and sonication.[2][5]

Q3: How should | store the S63845 stock solution in DMSO?
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A3: Proper storage is critical to maintain the stability and activity of your S63845 stock solution.
It is recommended to aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles.[6][7] Store these aliquots at low temperatures. For detailed
storage conditions and duration, please see the "Stability Data" table.

Q4: My S63845 precipitated out of solution when | diluted my DMSO stock in aqueous cell
culture media. What should | do?

A4: Precipitation upon dilution of a DMSO stock solution into aqueous media is a common
issue for many small molecules. This can often be resolved by vortexing, gentle warming of the
solution in a 37°C water bath, or sonication until the precipitate redissolves.[6] It is essential to
ensure the solution is clear before adding it to your cells. For a more detailed troubleshooting
guide, refer to the "Troubleshooting Guide" section.

Q5: How stable is S63845 in DMSO at room temperature?

A5: While many compounds are stable for short periods at room temperature, for optimal long-
term stability, it is strongly recommended to store S63845 stock solutions at -20°C or -80°C.[6]
Studies on a large number of compounds in DMSO have shown that degradation can occur at
room temperature over time, with a significant decrease in the probability of observing the
intact compound after several months.[8][9] Therefore, for reproducible experimental results, it
is best practice to minimize the time S63845 solutions are kept at room temperature.

Data Presentation

Solubility Data

. Molar
Concentration .
Solvent Concentration Reference(s)
(mg/mL)
(mM)
DMSO >41.45 >50.0 [2]
DMSO 100 120.58 [11[3][4]

Stability Data: DMSO Stock Solutions
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Storage Recommended Key
) ) ) Reference(s)
Temperature Duration Considerations

Protect from light.
-20°C Up to 1 month Aliquot to avoid [10]
freeze-thaw cycles.

Protect from light.
-80°C Up to 6 months Aliguot to avoid [10]
freeze-thaw cycles.

Minimize exposure.
) Use freshly prepared
Room Temperature Short periods only ] [61[81[9]
solutions for best

results.

Experimental Protocols
Protocol for Preparation of a 10 mM S63845 Stock
Solution in DMSO

Materials:

S63845 powder

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes

Vortex mixer

Water bath sonicator
Procedure:
o Calculate the required mass and volume:

o The molecular weight of S63845 is 829.26 g/mol .
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o To prepare a 10 mM solution, you will need 8.29 mg of S63845 per 1 mL of DMSO.

» Weigh the S63845 powder:
o Carefully weigh the required amount of S63845 powder in a sterile microcentrifuge tube.
e Add DMSO:

o Add the calculated volume of anhydrous DMSO to the tube containing the S63845
powder.

 Dissolution:
o Vortex the solution vigorously for 1-2 minutes.

o If the powder is not fully dissolved, warm the tube in a 37°C water bath for 5-10 minutes.

[2]

o Follow warming with sonication in a water bath sonicator for 10-15 minutes, or until the
solution is clear.[2][5]

e Storage:

o Once the S63845 is completely dissolved, aliquot the stock solution into single-use
volumes in sterile microcentrifuge tubes.

o Store the aliquots at -20°C or -80°C, protected from light.[10]

Troubleshooting Guide
Issue: Precipitate formation upon dilution in aqueous
media
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\

Vortex the solution vigorously
for 1-2 minutes

Is the solution clear?

No

Warm the solution in a 37°C
water bath for 5-10 minutes

Is the solution clear?

o) Yes

Sonicate in a water bath
for 10-15 minutes

\Yes

Is the solution clear?

No Yes

Consider alternative formulation strategies:
- Use of a co-solvent (e.g., Pluronic F-68)
- Prepare a more dilute stock solution

Click to download full resolution via product page
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Signaling Pathway and Experimental Workflow
S63845 Mechanism of Action: Inhibition of MCL-1
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Click to download full resolution via product page

General Experimental Workflow for Cell-Based Assays

Prepare S63845 DMSO
Stock Solution (e.g., 10 mM)

Culture cells to desired
confluency

Dilute S63845 stock in
cell culture media to working concentration

Treat cells with diluted S63845
(and controls)

Incubate for desired
duration (e.g., 24-72h)

Perform downstream assay
(e.g., viability, apoptosis)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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